Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

solving stereoselectivity issues with Hoffer's
chlorosugar
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Compound Focus: Hoffer's chlorosugar

CAS No.: 4330-21-6

Cat. No.: S704971

Hoffer's Chlorosugar: Key Information

For easy reference, here are the basic identifiers and properties of Hoffer's chlorosugar [1].

Property Specification

Common Name Hoffer's chlorosugar

CAS Number 3056-12-0

Molecular Formula C21H21CIO5

Molecular Weight 388.84 g/mol

IUPAC Name 2-deoxy-3,5-di-O-p-toluoyl-a-D-erythro-pentofuranosyl chloride
Commercial Purity Typically ~90% (as a solid powder) [2]

Troubleshooting Guide: Stereoselectivity Issues

Here are solutions to common problems encountered during the SN2 reaction with Hoffer's chlorosugar.
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Problem Possible Cause Solution

Low B- Reaction pathway Strictly control reaction conditions to favor SN2:

Stereoselectivity deviating from SN2 use anhydrous THF, high-quality K2CO3 base,
mechanism; competing and avoid protic solvents/acidic conditions that
side reactions. promote SN1 [3].

Undesired N1 Lack of regiocontrol with The method is inherently regioselective for the N2

Regioisomer tetrazole coupling partners.  position of 5-substituted tetrazoles. Ensure correct

tetrazole substitution and use K2CO3 in THF as
described [3].

Poor Reaction Impure or degraded Source fresh chlorosugar, store properly, and use
Yield starting material; moisture rigorously anhydrous solvents. The chlorosugar is
in reaction. an a-anomer; anomerization or hydrolysis will

reduce yield [3] [1].

Detailed Experimental Protocol

This is a summarized methodology for the regioselective and stereoselective synthesis of N2-3-tetrazolyl

nucleosides, adapted from the literature [3].

e Reaction Principle: An SN2 reaction at the anomeric center of Hoffer's chlorosugar with a 5-
substituted tetrazole. The chlorosugar's a-configuration inverts to 3 in the product nucleoside.
Regioselectivity favors coupling at the tetrazole's N2-atom.

Hoffer's Chlorosugar
(a-anomer) Inversion at

SN2 Reaction | anomeric center _ [ N2-B-Tetrazolyl Nucleoside
K2COs, THF (B-anomer)

G—Substituted Tetrazola

Click to download full resolution via product page

e Materials:
o Hoffer's chlorosugar (CAS 3056-12-0)
o b-Substituted tetrazole of choice
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o Anhydrous Tetrahydrofuran (THF)
o Anhydrous Potassium carbonate (K2COs)
e Procedure:

o In an oven-dried round-bottom flask under inert atmosphere (e.g., N2 or Ar), add Hoffer's
chlorosugar (1.0 equivalent) and your chosen 5-substituted tetrazole (1.2 equivalents).

o Add anhydrous THF (ensure it is dry, as moisture will hydrolyze the chlorosugar).

o Add anhydrous K2COs (2.0 equivalents) to the reaction mixture.

o Stir the reaction mixture at room temperature or under mild heating (monitor by TLC) until
completion.

o Upon reaction completion, work up by filtering off the solid salts and concentrating the filtrate.

o Purify the crude product using a suitable technique such as column chromatography to obtain
the pure N2-B-tetrazolyl unnatural nucleoside.

Key Takeaways for Success

e Mechanism is Key: The high stereoselectivity depends on a clean SN2 pathway, which inverts the
configuration at the anomeric carbon. Any factor that promotes a competing SN1 mechanism (e.g.,
acidity, protic solvents) will lead to racemization and reduced stereoselectivity [3] [4].

¢ Reaction Characteristics: This method is noted for being simple, providing very good yields, and
eco-compatible [3].

e Product Application: The resulting tetrazolyl unnatural nucleosides are valuable as DNA base
analogs for biotechnological applications and DNA-based material science [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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